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Compound of Interest

Compound Name: 2,3,5-Trichlorobenzaldehyde

Cat. No.: B1294575

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
detailed overview of the available safety data and handling precautions for 2,3,5-
Trichlorobenzaldehyde (CAS No. 56961-75-2). Due to the limited availability of specific
experimental data for this compound in the public domain, this guide also includes information
on related chlorinated aromatic aldehydes to provide a broader context for its potential
hazards.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2,3,5-Trichlorobenzaldehyde is
presented in Table 1. It is important to note that while some data points are available from
supplier safety data sheets, comprehensive experimental data for properties such as boiling
point, density, and vapor pressure are not readily available.
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Property Value Source
Molecular Formula C-HsClIsO [1][2113]14]
Molecular Weight 209.46 g/mol [1][4]

White to off-white or slightly
Appearance [2]
yellow powder and/or chunks

Melting Point 73-75 °C (lit.) [1]
Boiling Point 242°C (rough estimate) [2]
Density Data not available
Vapor Pressure Data not available
Water Solubility Data not available
Flash Point Not applicable [1]

Toxicological Data

Specific quantitative toxicological data for 2,3,5-Trichlorobenzaldehyde, such as LD50
(median lethal dose) and LC50 (median lethal concentration), are not available in the publicly
accessible literature. However, data for other chlorinated benzaldehydes can offer some insight
into the potential toxicity of this class of compounds. It is crucial to handle 2,3,5-
Trichlorobenzaldehyde with the assumption of significant toxicity based on its GHS
classification and the data on related substances.

Table 2: Toxicological Data for Structurally Related Chlorinated Aromatic Aldehydes
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Compoun

d CAS No. Test Route Species Value Source
4-
1,575
Chlorobenz  104-88-1 LD50 Oral Rat [5]
mg/kg
aldehyde
2-
3,150
Chlorobenz  89-98-5 LD50 Oral Rat
mg/kg
aldehyde
3-
No data
Chlorobenz  587-04-2 LD50 - - ] [6][7]
available
aldehyde
Trichlorobe
) 756-766
nzene Various LD50 Oral Rat, Mouse [8]
: mg/kg
(isomers)

Note: The toxicological properties of 2,3,5-Trichlorobenzaldehyde have not been thoroughly
investigated. The data for related compounds should be used for contextual understanding only
and does not replace the need for cautious handling of 2,3,5-Trichlorobenzaldehyde.

Hazard Identification and Classification

2,3,5-Trichlorobenzaldehyde is classified as a hazardous substance. The GHS classification
and associated hazard and precautionary statements are summarized in Table 3.

Table 3: GHS Hazard Classification for 2,3,5-Trichlorobenzaldehyde
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Classification

Code

Statement Source

Skin

Corrosion/Irritation

Skin Corr. 1B

H314: Causes severe
skin burns and eye [1]

damage.

Signal Word

Danger

[1]

Pictogram

GHSO05 (Corrosion)

[1]

Precautionary

Statements

P260, P280,
P303+P361+P353,
P304+P340+P310,
P305+P351+P338,
P363

Do not breathe
dust/fume/gas/mist/iva
pors/spray. Wear
protective
gloves/protective
clothing/eye
protection/face
protection. IF ON
SKIN (or hair): Take
off immediately all
contaminated clothing.
Rinse skin with
water/shower. IF
INHALED: Remove
person to fresh airand  [1]
keep comfortable for
breathing.
Immediately call a
POISON
CENTER/doctor. IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. Wash
contaminated clothing

before reuse.
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Experimental Protocols

While specific experimental reports for 2,3,5-Trichlorobenzaldehyde are not publicly available,
the GHS classification of "Skin Corrosion 1B" is typically determined through standardized
tests. The following are general methodologies for the key experiments used to assess skin
and eye irritation/corrosion.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

e Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit.

e Methodology:

o Asmall area of the animal's fur is clipped.

[¢]

0.5 g of the solid test substance is applied to the skin and covered with a gauze patch.

[e]

The patch is held in place with a semi-occlusive dressing for a 4-hour exposure period.

o

After exposure, the dressing and any residual test substance are removed.

[¢]

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

o The severity of the reactions is scored according to a standardized scale.

 Interpretation: The scores are used to determine the level of irritation or corrosion. A
substance is classified as corrosive if it causes irreversible tissue damage.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation or serious
eye damage.
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e Principle: A single dose of the test substance is applied to one eye of an experimental
animal, usually an albino rabbit, with the untreated eye serving as a control.

o Methodology:

o The test substance is instilled into the conjunctival sac of one eye.

[¢]

The eyelids are held briefly together to prevent loss of the substance.

[e]

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

[¢]

Observations may continue for up to 21 days to assess the reversibility of any effects.

[e]

The severity of ocular lesions is scored using a standardized system.

 Interpretation: The scores and the reversibility of the effects are used to classify the
substance's potential for eye irritation or serious eye damage.

Handling Precautions and Exposure Control

Given the classification of 2,3,5-Trichlorobenzaldehyde as causing severe skin burns and eye
damage, stringent handling precautions are mandatory.
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Risk Assessment & Planning
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Caption: Workflow for Safe Handling of 2,3,5-Trichlorobenzaldehyde.
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e Engineering Controls: Work with this compound should be conducted in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Ensure full
body coverage to prevent skin contact.

o Respiratory Protection: If dusts are generated and engineering controls are not sufficient,
use a NIOSH-approved particulate respirator (e.g., N95).[1]

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area. Contaminated work clothing should not be allowed out of the workplace and
should be washed before reuse.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep
away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of this chemical and its container in accordance with local, regional, and
national regulations. It should be treated as hazardous waste and handled by a licensed
disposal company.

First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Immediately call a poison center or doctor/physician.

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Immediately call a poison center or doctor/physician.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a
poison center or doctor/physician.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.sigmaaldrich.com/IE/en/product/aldrich/292338
https://www.sigmaaldrich.com/IE/en/product/aldrich/292338
https://m.chemicalbook.com/ProductChemicalPropertiesCB8475790_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor/physician.

In conclusion, while there are significant gaps in the publicly available quantitative safety data
for 2,3,5-Trichlorobenzaldehyde, its GHS classification as a corrosive substance necessitates
the implementation of strict safety protocols. All work with this compound should be performed
with the assumption of high toxicity and corrosivity, and appropriate engineering controls and
personal protective equipment must be used at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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